Cas no 42966-64-3 (N-ethyl-1-amino-1,3-dimethylbutane)

• Product Name: N-ethyl-1-amino-1,3-dimethylbutane
• CAS No: 42966-64-3
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 928588
• PubChem ID: 39359
• Update Time: 2025-04-19

N-ethyl-1-amino-1,3-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-amino-1,3-dimethylbutane
• N-Ethyl-1,3-dimethylbutan-1-amine
• 4-Aethylamino-2-methyl-pentan
• Aethyl-(1,3-dimethyl-butyl)-amin
• Ethyl-(1,3-dimethyl-butyl)-amin
• ethyl-(1,3-dimethyl-butyl)-amine
• N-1,3-Dimethylbutyl-N-aethylamin
• N-Ethyl(1,3-dimethylbutyl)amine
• N-ethyl-1,3-dimethylbutylamine
• N-ethyl-4-methyl-2-pentanamine
• 5171-66-4
• N-Ethyl-4-methyl-2-pentanamine #
• NSC165672
• N-ETHYL-4-METHYL-2-PENTANEAMINE
• SCHEMBL62860
• AKOS000167342
• N-ethyl-isopropylpropan-2-amine
• 2-Pentanamine, N-ethyl-4-methyl-
• N-ethylisopropylpropan-2-amine
• NSC 165672
• N-ethyl-4-methylpentan-2-amine
• 42966-64-3
• Ethyl-(1,3-dimethylbutyl)amine
• NSC-165672
• N-Ethyl-(1,3-dimethylbutyl)amine
• DTXSID20965980
• N-ethyl-4-methylpent-2-ylamine

• Inchi： 1S/C8H19N/c1-5-9-8(4)6-7(2)3/h7-9H,5-6H2,1-4H3
• InChI Key： MJIATCLHNDSDRK-UHFFFAOYSA-N
• SMILES： N(CC)C(C)CC(C)C

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų